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Compound of Interest

Compound Name: 2-Phenylpropanenitrile

Cat. No.: B133222

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 2-phenylpropanenitrile (CAS No: 1823-91-2), a versatile intermediate in
organic synthesis. Given its potential hazards, a thorough understanding of its properties and
the necessary safety precautions is critical for all personnel handling this chemical.

Chemical and Physical Properties

2-Phenylpropanenitrile, also known as a-methylbenzyl cyanide, is a clear, colorless to slightly
yellow liquid.[1] A summary of its key physical and chemical properties is provided in Table 1.
This data is essential for understanding its behavior under various laboratory conditions and for
designing appropriate storage and handling procedures.
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Property Value

Molecular Formula CoHsoN[2]

Molecular Weight 131.17 g/mol [3]

Appearance Clear, colorless to slightly yellow liquid[1]
Boiling Point 231-232 °C at 760 mmHg[1][2]

Density 0.987 g/cm?3[1]

Flash Point 93.9 °C[1]

Solubility Insoluble in water, soluble in chloroform.[1][4]
Vapor Pressure 0.0311 mmHg at 25°C[1]

Table 1: Physical and Chemical Properties of 2-Phenylpropanenitrile

Hazard Identification and GHS Classification

2-Phenylpropanenitrile is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework
for communicating these hazards. However, it is important to note that the classification for this
substance can vary between suppliers. Table 2 summarizes the GHS hazard statements
associated with 2-phenylpropanenitrile, reflecting its potential for acute toxicity, as well as
skin and eye irritation.[3][5]
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Hazard Class Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed[3][5]

H302: Harmful if swallowed[3][5]

Acute Toxicity, Dermal H311: Toxic in contact with skin[3][5]

H312: Harmful in contact with skin[3][5]

Skin Corrosion/Irritation H315: Causes skin irritation[3][5]
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[3][5]
Acute Toxicity, Inhalation H331: Toxic if inhaled[3][5]

H332: Harmful if inhaled[3][5]

Table 2: GHS Hazard Classification for 2-Phenylpropanenitrile
The corresponding GHS pictograms for these hazards are:

ls.alt text
ls.alt text

The signal word for 2-phenylpropanenitrile is Danger.[3]

Toxicological Information

While GHS classifications indicate potential toxicity, specific quantitative toxicological data such
as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values for 2-
phenylpropanenitrile are not consistently available in publicly accessible literature and safety
data sheets. This lack of data underscores the need for cautious handling and the prevention of
any direct exposure.
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Route Species Value

Oral LD50 Rat Not available
Dermal LD50 Rabbit Not available
Inhalation LC50 Rat Not available

Table 3: Acute Toxicity Data for 2-Phenylpropanenitrile

Experimental Protocols: Detailed experimental protocols for the determination of the
toxicological properties of 2-phenylpropanenitrile are not available in the reviewed public
domain literature.

Occupational Exposure Limits

Currently, there are no established occupational exposure limits (OELS), such as Permissible
Exposure Limits (PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH, for 2-
phenylpropanenitrile. In the absence of defined OELSs, it is imperative to minimize exposure
through the use of effective engineering controls, administrative controls, and personal
protective equipment.

Agency Limit

OSHA PEL Not established
ACGIH TLV Not established
NIOSH REL Not established

Table 4: Occupational Exposure Limits for 2-Phenylpropanenitrile

Safe Handling and Storage

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.[6]

» Avoid contact with skin, eyes, and clothing.[6]
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Avoid breathing vapor or mist.[6]

Wear appropriate personal protective equipment (see Section 6).

Wash hands thoroughly after handling.[7]

Keep away from heat, sparks, and open flames.[8]

Storage:

Store in a cool, dry, well-ventilated area.[4]

Keep the container tightly closed.[4]

Store away from incompatible materials such as oxidizing agents, acids, and bases.[4]

Ensure the storage container is clearly labeled.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to prevent exposure to 2-phenylpropanenitrile.
The following diagram outlines the logic for selecting PPE based on the handling scenario.
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Handling 2-Phenylpropanenitrile
What is the handling scenario?

Routine Lab Work
(Small Quantities)

Spill or Emergency

Standard PPE: Enhanced PPE:

- Safety glasses with side shields or goggles

- Chemical splash goggles and face shield
- Heavy-duty nitrile or butyl rubber gloves
- Chemical-resistant apron or suit
- Respiratory protection (e.g., NIOSH-approved respirator with organic vapor cartridges)

- Nitrile gloves
- Lab coat
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Spill of 2-Phenylpropanenitrile Occurs

Evacuate immediate area and alert others

l

Ensure adequate ventilation
(if safe to do so)

l

Don appropriate PPE
(see PPE selection chart)

Contain the spill with inert absorbent material
(e.g., vermiculite, sand)

Carefully collect absorbed material into a sealed, labeled container for hazardous waste

Decontaminate the spill area with a suitable solvent, followed by soap and water

Dispose of waste according to institutional and local regulations

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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